Cas no 919006-72-7 (7-(2,5-dimethylphenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

7-(2,5-dimethylphenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione structure
919006-72-7 structure
Product Name:7-(2,5-dimethylphenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
CAS No:919006-72-7
MF:C19H22N6O2
MW:366.416983127594
CID:5362745
Update Time:2025-10-29

7-(2,5-dimethylphenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

    • 6-(2,5-Dimethyl-benzyl)-3,4,8-trimethyl-1,4-dihydro-8H-1,2,4a,6,8,9-hexaaza-fluorene-5,7-dione
    • 7-(2,5-dimethylphenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
    • Inchi: 1S/C19H22N6O2/c1-10-6-7-11(2)14(8-10)9-24-17(26)15-16(23(5)19(24)27)20-18-22-21-12(3)13(4)25(15)18/h6-8,13H,9H2,1-5H3,(H,20,22)
    • InChI Key: BZIRTJWXHMKVJH-UHFFFAOYSA-N
    • SMILES: N12C(C)C(C)=NNC1=NC1=C2C(=O)N(CC2=CC(C)=CC=C2C)C(=O)N1C

7-(2,5-dimethylphenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3270-1899-2μmol
7-[(2,5-dimethylphenyl)methyl]-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione
919006-72-7 90%+
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F3270-1899-5μmol
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F3270-1899-10μmol
7-[(2,5-dimethylphenyl)methyl]-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione
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F3270-1899-20μmol
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F3270-1899-1mg
7-[(2,5-dimethylphenyl)methyl]-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione
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F3270-1899-2mg
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919006-72-7 90%+
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Additional information on 7-(2,5-dimethylphenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

7-(2,5-Dimethylphenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 919006-72-7)

The compound 7-(2,5-Dimethylphenyl)methyl-3,4,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 919006-72-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives and exhibits a unique combination of functional groups that contribute to its potential biological activity. The molecule features a purine ring system fused with a triazine ring and contains multiple methyl substituents at specific positions. These structural features make it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the importance of purine derivatives in the development of novel therapeutic agents. The purine skeleton serves as a versatile platform for designing molecules with diverse biological activities. In the case of 7-(2,5-Dimethylphenyl)methyl-3,4,9-trimethyl-1H..., the presence of the triazine ring introduces additional electronic and steric effects that can enhance the compound's interactions with target biomolecules. This makes it particularly interesting for researchers exploring new strategies in anti-cancer drug design.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient routes for constructing such complex molecules. For instance, the use of microwave-assisted synthesis and catalytic methods has significantly streamlined the production process. These innovations not only reduce costs but also minimize environmental impact by lowering waste generation.

From a biological standpoint,7-(2,DMP)-methyl-purine derivative has shown promising results in preliminary in vitro assays. Researchers have reported its ability to inhibit key enzymes involved in cancer cell proliferation and inflammation pathways. For example,a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-proliferative activity against several human cancer cell lines without causing significant toxicity to normal cells. Such findings underscore its potential as a lead compound for anti-cancer drug development.

In addition to its direct biological effects,this compound also serves as an excellent model for studying molecular interactions at the atomic level. Advanced computational techniques,such as molecular docking and dynamics simulations,have been employed to elucidate its binding modes with target proteins.These studies provide valuable insights into how structural modifications can be made to optimize bioavailability and efficacy.

Looking ahead,the development of CAS No. 919006-72-7 represents an exciting opportunity for advancing personalized medicine.According to recent trends in pharmacology,the ability to tailor drug molecules based on individual genetic profiles is becoming increasingly feasible.The unique structural features of this compound make it an ideal candidate for exploring such personalized therapeutic approaches.

In conclusion,7-(2,DMP)-methyl-purine derivative stands out as a cutting-edge molecule with immense potential in modern drug discovery efforts.Its complex structure provides ample opportunities for further research aimed at unlocking new therapeutic applications.While challenges remain in scaling up production and conducting clinical trials,the scientific community remains optimistic about its future contributions to medicine.

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